Cas no 801303-32-2 (1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one)

1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one is a brominated and fluorinated aromatic ketone with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a bromo-fluoro substitution pattern and an isopropyl ketone moiety, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The electron-withdrawing effects of the bromo and fluoro substituents enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions. This compound is particularly valuable in medicinal chemistry for constructing complex scaffolds due to its stability and selectivity. High purity and consistent quality ensure reliable performance in research and industrial applications.
1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one structure
801303-32-2 structure
Product Name:1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one
CAS No:801303-32-2
MF:C10H10BrFO
MW:245.088205814362
MDL:MFCD27997256
CID:1094325
PubChem ID:59682187
Update Time:2025-06-13

1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one
    • 1-(4-Bromo-2-fluorophenyl)-2-methyl-1-propanone
    • SY039904
    • AK149235
    • 1-Propanone, 1-(4-bromo-2-fluorophenyl)-2-methyl-
    • 801303-32-2
    • SCHEMBL2426987
    • CS-0154337
    • Y11267
    • AKOS022188976
    • A916076
    • AS-68003
    • MFCD27997256
    • BHB30332
    • MDL: MFCD27997256
    • Inchi: 1S/C10H10BrFO/c1-6(2)10(13)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3
    • InChI Key: YVCRHUDRWIOKCG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C(C(C)C)=O

Computed Properties

  • Exact Mass: 243.98991g/mol
  • Monoisotopic Mass: 243.98991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.4

1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one Pricemore >>

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Additional information on 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one

Comprehensive Overview of 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one (CAS No. 801303-32-2)

1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one (CAS No. 801303-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 801303-32-2, belongs to the class of aromatic ketones and features a bromo and fluoro substitution on the phenyl ring, which enhances its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one synthesis" or "CAS 801303-32-2 applications," reflecting its relevance in advanced chemical synthesis.

The molecular structure of 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one includes a propan-1-one backbone, which is pivotal for its role as an intermediate in the production of more complex molecules. Its bromine and fluorine substituents make it a valuable building block in medicinal chemistry, particularly in the design of bioactive compounds. Recent trends in organic chemistry highlight the growing demand for halogenated intermediates, as evidenced by searches for "halogenated ketones in drug discovery" and "fluorophenyl derivatives uses." These keywords align with the compound's potential in developing new therapeutic agents.

From a synthetic perspective, CAS No. 801303-32-2 is often utilized in cross-coupling reactions, a topic frequently explored in academic and industrial settings. The compound's 4-bromo-2-fluorophenyl moiety makes it an excellent candidate for Suzuki-Miyaura and other palladium-catalyzed reactions, which are central to modern organic synthesis. Searches for "palladium-catalyzed reactions with bromofluorophenyl compounds" or "801303-32-2 reactivity" underscore its importance in this field. Additionally, its stability under various conditions makes it a preferred choice for researchers working on scalable synthetic routes.

In the context of green chemistry, 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one has also been studied for its potential in environmentally friendly processes. With increasing interest in sustainable chemical practices, queries like "green synthesis of fluorophenyl ketones" or "eco-friendly halogenated intermediates" are becoming more common. This compound's adaptability to catalytic methods reduces the need for harsh reagents, aligning with global efforts to minimize chemical waste. Its role in photoredox catalysis, a cutting-edge area in synthetic chemistry, further enhances its appeal.

The analytical characterization of CAS No. 801303-32-2 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard for verifying the purity and structure of such compounds. Researchers often look for "analytical methods for bromofluorophenyl ketones" or "801303-32-2 spectral data" to ensure accurate identification. These methods are critical for quality control in both research and industrial applications, particularly when the compound is used as a precursor in multi-step syntheses.

Beyond its chemical properties, 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one is also of interest due to its potential in material science. Its aromatic and halogenated features make it a candidate for designing advanced polymers or liquid crystals. Searches for "halogenated aromatic ketones in materials" or "801303-32-2 polymer applications" reflect this emerging application. As industries explore new functional materials, the versatility of this compound continues to attract attention.

In summary, 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one (CAS No. 801303-32-2) is a multifaceted compound with broad utility in pharmaceuticals, organic synthesis, and material science. Its unique structure, combined with its reactivity and stability, positions it as a valuable tool for researchers. The frequent searches for related terms like "bromofluorophenyl ketone derivatives" or "801303-32-2 suppliers" highlight its ongoing relevance in the scientific community. As innovation in chemical research progresses, this compound is likely to remain a key player in developing new technologies and solutions.

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